Cas no 2011088-70-1 (3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol)

• Product Name: 3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol
• CAS No: 2011088-70-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6461048
• PubChem ID: 165971211
• Update Time: 2025-07-21

3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol
• 2011088-70-1
• EN300-1751236

• Inchi： 1S/C7H10N2OS/c1-5-9-2-6(11-5)7(10)3-8-4-7/h2,8,10H,3-4H2,1H3
• InChI Key： CHIOIWWHLIIUTD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(CNC1)O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.4Ų

Additional information on 3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol

Comprehensive Overview of 3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol (CAS No. 2011088-70-1)

3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol (CAS No. 2011088-70-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound combines a thiazole ring with an azetidine scaffold, making it a versatile intermediate for drug discovery. Its molecular formula, C₇H₁₀N₂OS, reflects a balanced hydrophilicity and lipophilicity, which is crucial for bioavailability in medicinal chemistry.

In recent years, the demand for 3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol has surged, particularly in the context of small-molecule drug development and biocatalysis. Researchers are exploring its role as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the growing interest in precision medicine. The compound's azetidine-3-ol moiety is particularly noteworthy, as it enhances metabolic stability and binding affinity in drug-receptor interactions.

From an industrial perspective, CAS 2011088-70-1 is synthesized via multi-step organic reactions, often involving cross-coupling and cyclization techniques. Its purity and yield are critical for downstream applications, prompting advancements in green chemistry and flow synthesis to optimize production. Environmental sustainability is a key focus, with manufacturers adopting solvent-free or water-based protocols to minimize waste.

The compound's relevance extends to neuroscience research, where its structural analogs are investigated for modulating neurotransmitter systems. This aligns with trending searches on neurodegenerative disease treatments and cognitive enhancers. Additionally, its thiazole component resonates with queries about antimicrobial agents, given the ring's prevalence in antibiotics like sulfathiazole.

Analytical characterization of 3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards such as ICH Q7. The compound's stability under various pH and temperature conditions is a frequent topic in pharmaceutical forums, reflecting user concerns about storage optimization and shelf-life extension.

In summary, 3-(2-methyl-1,3-thiazol-5-yl)azetidin-3-ol (CAS No. 2011088-70-1) represents a convergence of synthetic utility and biological potential. Its applications span drug discovery, material science, and biocatalysis, addressing contemporary challenges in healthcare and sustainability. As research progresses, this compound is poised to play a pivotal role in next-generation therapeutics and industrial innovations.